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Compound of Interest

Compound Name: 2,6-dibromo-9H-fluorene

Cat. No.: B15245476 Get Quote

An In-depth examination of 2,7-dibromo-9H-fluorene, a key building block in advanced

materials and pharmaceutical research. This guide addresses the scarcity of data on the 2,6-

isomer by providing a comprehensive overview of its well-characterized counterpart.

For Researchers, Scientists, and Drug Development Professionals.

While the specific isomer 2,6-dibromo-9H-fluorene is not widely documented in scientific

literature or commercial catalogs, its close relative, 2,7-dibromo-9H-fluorene, serves as a

crucial intermediate in the synthesis of a wide array of organic electronic materials and

potential therapeutic agents.[1][2] This technical guide offers a detailed exploration of the

chemical properties, safety data, and synthetic methodologies associated with 2,7-dibromo-9H-

fluorene, providing a valuable resource for researchers working with dibrominated fluorene

scaffolds.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2,7-dibromo-9H-

fluorene.
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Property Value Source

CAS Number 16433-88-8 [3][4]

Molecular Formula C₁₃H₈Br₂ [3][5]

Molecular Weight 324.01 g/mol [3][5]

Melting Point 164-166 °C [3]

Boiling Point 329.77 °C (estimated) [3]

Appearance
White to off-white crystalline

powder
[3]

Solubility Slightly soluble in Chloroform [3]

Safety and Handling
2,7-Dibromo-9H-fluorene is classified as an irritant.[3] Proper handling and storage are crucial

to ensure laboratory safety.

Hazard Statement Precautionary Statement

H315: Causes skin irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray

H319: Causes serious eye irritation P264: Wash skin thoroughly after handling

H335: May cause respiratory irritation
P271: Use only outdoors or in a well-ventilated

area

P280: Wear protective gloves/protective

clothing/eye protection/face protection

P302+P352: IF ON SKIN: Wash with plenty of

soap and water

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://www.manchesterorganics.com/J52771
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dibromofluorene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dibromofluorene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7669721.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15245476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a dry, well-ventilated place. Keep container tightly closed.[6]

Below is a workflow for the safe handling of 2,7-dibromo-9H-fluorene in a laboratory setting.

Preparation

Handling

Post-Handling

Emergency Procedures

Review SDS

Don Personal Protective
Equipment (PPE)

Weigh/handle in a
ventilated hood

Proceed to handling

Avoid dust generation

Clean work area

After use

Dispose of waste in
approved container

Remove and store PPE
correctly

Wash hands thoroughly

Skin Contact:
Wash with soap and water

Seek medical attention
if irritation persists

Eye Contact:
Rinse with water for 15 mins

Inhalation:
Move to fresh air
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Safe handling workflow for 2,7-dibromo-9H-fluorene.

Experimental Protocols: Synthesis
The synthesis of 2,7-dibromofluorene is a key step for its subsequent use in more complex

molecules. One common method involves the direct bromination of fluorene.

Synthesis of 2,7-dibromofluorene from Fluorene:

This protocol is adapted from a literature procedure for the synthesis of 2,7-dibromofluoren-9-

one, where the initial step is the synthesis of 2,7-dibromofluorene.[7]

Materials:

Fluorene (1.5 g, 9.0 mmol)

Carbon tetrachloride (CCl₄) (80 mL)

Copper(II) bromide on alumina (30 g)

Ethyl acetate

Hexane

Procedure:

To a solution of fluorene in CCl₄, add copper(II) bromide on alumina.

Stir the mixture at reflux for 5 hours.

Cool the solution to room temperature.

Filter the solid material and wash it with CCl₄ (50 mL).

Dry the organic solution over magnesium sulfate.

Remove the solvent to yield the crude product as yellow solids (2.87 g, 98% yield).
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Recrystallize the crude product from a mixture of ethyl acetate/hexane (5:95 v/v) to obtain

pale yellow crystals of pure 2,7-dibromofluorene.

The following diagram illustrates a generalized synthetic pathway for producing dibrominated

fluorene derivatives.

Fluorene

2,7-dibromo-9H-fluorene

Bromination

Brominating Agent
(e.g., Br₂, NBS)

2,7-dibromo-9-fluorenone

Oxidation

Oxidizing Agent
(e.g., CrO₃, KMnO₄)

Substituted 2,7-dibromo-9H-fluorene
Derivatives

Nucleophilic Addition

Grignard or Organolithium
Reagent

Click to download full resolution via product page

Generalized synthetic pathways for fluorene derivatives.

Applications in Research and Development
Fluorene derivatives are of significant interest due to their unique photophysical and electronic

properties.[2] 2,7-disubstituted fluorenes are particularly important as building blocks for

conjugated polymers used in organic light-emitting diodes (OLEDs), organic photovoltaics

(OPVs), and organic field-effect transistors (OFETs).[1] The bromine atoms at the 2 and 7

positions provide reactive handles for further functionalization through cross-coupling reactions,

allowing for the synthesis of a diverse range of materials with tailored properties.[1]
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In the realm of drug development, the fluorene scaffold is recognized for its presence in various

bioactive molecules.[8] For instance, certain fluorene derivatives have been investigated for

their potential as anticancer, anti-inflammatory, and antibacterial agents.[2] The ability to

functionalize the dibromofluorene core allows for the systematic exploration of structure-activity

relationships in the design of new therapeutic agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Applications of Fluorene Derivatives in Materials Science, Drug Development, and
Biochemistry-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]

3. 2,7-Dibromofluorene | 16433-88-8 [chemicalbook.com]

4. manchesterorganics.com [manchesterorganics.com]

5. 2,7-Dibromofluorene | C13H8Br2 | CID 140073 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. rsc.org [rsc.org]

8. Bioactive fluorenes. part I. Synthesis, pharmacological study and molecular docking of
novel dihydrofolate reductase inhibitors based-2,7-dichlorofluorene - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Synthesis and Safety of Dibrominated
Fluorenes: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15245476#2-6-dibromo-9h-fluorene-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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